Cas no 931697-51-7 (8-methyl-3-(3-phenyl-1,2,4-oxadiazol-5-yl)-2H-chromen-2-one)

• Product Name: 8-methyl-3-(3-phenyl-1,2,4-oxadiazol-5-yl)-2H-chromen-2-one
• CAS No: 931697-51-7
• MF: C₁₈H₁₂N₂O₃
• MW: 304.29948425293
• CID: 5428547
• Update Time: 2025-06-23

8-methyl-3-(3-phenyl-1,2,4-oxadiazol-5-yl)-2H-chromen-2-one Chemical and Physical Properties

Names and Identifiers

• 8-methyl-3-(3-phenyl-1,2,4-oxadiazol-5-yl)chromen-2-one
• 8-methyl-3-(3-phenyl-1,2,4-oxadiazol-5-yl)-2H-chromen-2-one

• Inchi： 1S/C18H12N2O3/c1-11-6-5-9-13-10-14(18(21)22-15(11)13)17-19-16(20-23-17)12-7-3-2-4-8-12/h2-10H,1H3
• InChI Key： PKSJCBQQCIBKLK-UHFFFAOYSA-N
• SMILES： C1(=O)OC2=C(C=CC=C2C)C=C1C1ON=C(C2=CC=CC=C2)N=1

Additional information on 8-methyl-3-(3-phenyl-1,2,4-oxadiazol-5-yl)-2H-chromen-2-one

Introduction to 8-methyl-3-(3-phenyl-1,2,4-oxadiazol-5-yl)-2H-chromen-2-one (CAS No. 931697-51-7)

8-methyl-3-(3-phenyl-1,2,4-oxadiazol-5-yl)-2H-chromen-2-one, with the CAS number 931697-51-7, is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of chromenones, which are known for their diverse pharmacological properties, including anti-inflammatory, antioxidant, and anticancer activities.

The molecular structure of 8-methyl-3-(3-phenyl-1,2,4-oxadiazol-5-yl)-2H-chromen-2-one is characterized by a chromene ring system fused with an oxadiazole moiety. The presence of the oxadiazole ring, particularly the 1,2,4-substitution pattern, imparts significant stability and reactivity to the molecule. The phenyl group attached to the oxadiazole ring further enhances its aromaticity and electronic properties, making it a versatile scaffold for drug design and development.

Recent studies have highlighted the potential of 8-methyl-3-(3-phenyl-1,2,4-oxadiazol-5-yl)-2H-chromen-2-one in various therapeutic applications. For instance, a study published in the Journal of Medicinal Chemistry (2021) reported that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. The mechanism of action involves the modulation of nuclear factor-kappa B (NF-kB) signaling pathways, which are central to the inflammatory response.

In addition to its anti-inflammatory properties, 8-methyl-3-(3-phenyl-1,2,4-oxadiazol-5-yl)-2H-chromen-2-one has shown promising anticancer effects. Research conducted at the National Cancer Institute (NCI) demonstrated that this compound can induce apoptosis in various cancer cell lines, including breast cancer (MCF7), colon cancer (HCT116), and lung cancer (A549) cells. The anticancer activity is attributed to its ability to disrupt microtubule dynamics and inhibit cell cycle progression.

The antioxidant properties of 8-methyl-3-(3-phenyl-1,2,4-oxadiazol-5-yl)-2H-chromen-2-one have also been investigated. A study published in the Oxidative Medicine and Cellular Longevity (2020) found that this compound effectively scavenges reactive oxygen species (ROS) and protects cells from oxidative stress-induced damage. This makes it a potential candidate for treating oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases.

The pharmacokinetic profile of 8-methyl-3-(3-phenyl-1,2,4-oxadiazol-5-y)-2H-chromenone has been studied in preclinical models. Results indicate that it has good oral bioavailability and a favorable distribution profile. The compound is rapidly absorbed from the gastrointestinal tract and distributed to various tissues. Its metabolism primarily occurs via hepatic enzymes, with major metabolites being excreted through urine and bile.

To further explore its therapeutic potential, several clinical trials are currently underway. A Phase I clinical trial conducted by a leading pharmaceutical company evaluated the safety and tolerability of 8-methyl--(3--(3--phenyl--1,,4--oxadiazol--5--y))-chromenone in healthy volunteers. Preliminary results show that it is well-tolerated at doses up to 50 mg/kg with no serious adverse events reported.

In conclusion, 8-methyl--(3--(3--phenyl--1,,4--oxadiazol--5--y))-chromenone (CAS No. 931697--7) is a promising compound with a wide range of biological activities. Its unique structural features make it an attractive scaffold for drug design and development. Ongoing research continues to uncover new applications and mechanisms of action, positioning it as a valuable candidate for future therapeutic interventions.